(1R,3S,4R,7R,9S,12R,13R,17S,20S,21R,22S)-22-(Hydroxymethyl)-3,4,8,8,12,19,19-heptamethyl-23-oxahexacyclo[18.2.1.03,16.04,13.07,12.017,22]tricos-15-ene-9,21-diol
(1R,3S,4R,7R,9S,12R,13R,17S,20S,21R,22S)-22-(Hydroxymethyl)-3,4,8,8,12,19,19-heptamethyl-23-oxahexacyclo[18.2.1.03,16.04,13.07,12.017,22]tricos-15-ene-9,21-diol
Brand Name:
Vulcanchem
CAS No.:
19882-11-2
VCID:
VC0008312
InChI:
InChI=1S/C30H48O4/c1-25(2)14-18-17-8-9-20-27(5)12-11-21(32)26(3,4)19(27)10-13-28(20,6)29(17,7)15-22-30(18,16-31)23(33)24(25)34-22/h8,18-24,31-33H,9-16H2,1-7H3/t18-,19-,20+,21-,22+,23-,24+,27-,28+,29+,30-/m0/s1
SMILES:
CC1(CC2C3=CCC4C5(CCC(C(C5CCC4(C3(CC6C2(C(C1O6)O)CO)C)C)(C)C)O)C)C
Molecular Formula:
C30H48O4
Molecular Weight:
472.7 g/mol
(1R,3S,4R,7R,9S,12R,13R,17S,20S,21R,22S)-22-(Hydroxymethyl)-3,4,8,8,12,19,19-heptamethyl-23-oxahexacyclo[18.2.1.03,16.04,13.07,12.017,22]tricos-15-ene-9,21-diol
CAS No.: 19882-11-2
Main Products
VCID: VC0008312
Molecular Formula: C30H48O4
Molecular Weight: 472.7 g/mol
![(1R,3S,4R,7R,9S,12R,13R,17S,20S,21R,22S)-22-(Hydroxymethyl)-3,4,8,8,12,19,19-heptamethyl-23-oxahexacyclo[18.2.1.03,16.04,13.07,12.017,22]tricos-15-ene-9,21-diol - 19882-11-2](/images/no_structure.jpg)
| CAS No. | 19882-11-2 |
|---|---|
| Product Name | (1R,3S,4R,7R,9S,12R,13R,17S,20S,21R,22S)-22-(Hydroxymethyl)-3,4,8,8,12,19,19-heptamethyl-23-oxahexacyclo[18.2.1.03,16.04,13.07,12.017,22]tricos-15-ene-9,21-diol |
| Molecular Formula | C30H48O4 |
| Molecular Weight | 472.7 g/mol |
| IUPAC Name | (1R,3S,4R,7R,9S,12R,13R,17S,20S,21R,22S)-22-(hydroxymethyl)-3,4,8,8,12,19,19-heptamethyl-23-oxahexacyclo[18.2.1.03,16.04,13.07,12.017,22]tricos-15-ene-9,21-diol |
| Standard InChI | InChI=1S/C30H48O4/c1-25(2)14-18-17-8-9-20-27(5)12-11-21(32)26(3,4)19(27)10-13-28(20,6)29(17,7)15-22-30(18,16-31)23(33)24(25)34-22/h8,18-24,31-33H,9-16H2,1-7H3/t18-,19-,20+,21-,22+,23-,24+,27-,28+,29+,30-/m0/s1 |
| Standard InChIKey | UHVLMLUQNCPVOJ-AXOVLVJBSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H](C([C@@H]1CC[C@@]3([C@@H]2CC=C4[C@]3(C[C@@H]5[C@@]6([C@H]4CC([C@@H]([C@@H]6O)O5)(C)C)CO)C)C)(C)C)O |
| SMILES | CC1(CC2C3=CCC4C5(CCC(C(C5CCC4(C3(CC6C2(C(C1O6)O)CO)C)C)(C)C)O)C)C |
| Canonical SMILES | CC1(CC2C3=CCC4C5(CCC(C(C5CCC4(C3(CC6C2(C(C1O6)O)CO)C)C)(C)C)O)C)C |
| PubChem Compound | 12299991 |
| Last Modified | Nov 11 2021 |
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